Cas no 26861-52-9 (3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea)
3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(2-methoxyethyl)-N'-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-
- 3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea
-
- Inchi: 1S/C7H12N4O2S2/c1-13-4-3-8-5(12)9-6-10-11-7(14-2)15-6/h3-4H2,1-2H3,(H2,8,9,10,12)
- InChI Key: ACMVXOKQSJCNLL-UHFFFAOYSA-N
- SMILES: N(CCOC)C(NC1=NN=C(SC)S1)=O
3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2680-1835-2μmol |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-5μmol |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-10μmol |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-20μmol |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-1mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-2mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-3mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-4mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-5mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-1835-10mg |
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
26861-52-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea
3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea (CAS No. 26861-52-9)
3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea, also known by its CAS registry number 26861-52-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound comprises a urea group attached to a thiadiazole ring, with specific substituents that confer unique chemical and biological properties.
The thiadiazole ring system in this compound is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the methylsulfanyl group at position 5 of the thiadiazole ring introduces additional electronic effects, potentially influencing the compound's reactivity and bioavailability. The urea group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and interaction with biological targets.
Recent studies have highlighted the potential of thiadiazole derivatives as promising candidates for drug development. For instance, research published in Journal of Medicinal Chemistry has demonstrated that certain thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea may have applications in treating conditions associated with inflammation and oxidative stress.
In addition to its biological significance, this compound has also been explored for its chemical synthesis potential. A study in Organic Process Research & Development reported an efficient synthesis route for similar thiadiazole ureas, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. Such advancements in synthetic methodology are crucial for scaling up production if this compound were to be commercialized.
The methoxyethyl group attached to the urea moiety further enhances the compound's versatility. Methoxy groups are known to improve lipophilicity, which can be advantageous for drug delivery systems. Recent research in Bioorganic & Medicinal Chemistry Letters has shown that substituents like methoxy groups can significantly influence the pharmacokinetic profiles of drugs, making them more suitable for therapeutic use.
In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of this compound. These methods provide critical insights into the molecular structure and help ensure the reliability of experimental results.
The application of computational chemistry tools has also shed light on the potential interactions of this compound with biological targets. Molecular docking studies using software like AutoDock have revealed favorable binding affinities with certain protein receptors, suggesting its potential role as a lead compound in drug discovery.
In conclusion, 3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea (CAS No. 26861-52-9) represents a valuable addition to the portfolio of thiadiazole derivatives with promising therapeutic potential. Its unique chemical structure and favorable biological properties make it a subject of ongoing research interest across various scientific disciplines.
26861-52-9 (3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)